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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563 Get Quote

An in-depth technical guide on Chloridazon-d5, focusing on its role as an internal standard in

analytical chemistry. This document is intended for researchers, scientists, and drug

development professionals.

Introduction
Chloridazon-d5 is the deuterated form of Chloridazon, a pyridazinone herbicide. Its primary

application in scientific research is as an internal standard for the accurate quantification of

Chloridazon in various environmental and biological matrices. The incorporation of five

deuterium atoms on the phenyl ring provides a distinct mass shift, enabling precise

measurement using mass spectrometry-based techniques, such as liquid chromatography-

tandem mass spectrometry (LC-MS/MS). This guide provides a comprehensive overview of the

technical details of Chloridazon-d5, including its chemical identity, properties, and a detailed

experimental protocol for its use in analytical testing.

Chemical Identity and Properties
This section summarizes the key chemical identifiers and physicochemical properties of

Chloridazon-d5.

Table 1: Chemical Identifiers for Chloridazon-d5
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Identifier Value

CAS Number 1246818-99-4[1]

Molecular Formula C₁₀H₃D₅ClN₃O

IUPAC Name
5-amino-4-chloro-2-(2,3,4,5,6-

pentadeuteriophenyl)pyridazin-3-one

Synonyms
Chloridazon D5 (phenyl D5), 5-Amino-4-chloro-

2-phenylpyridazin-3(2H)-one-d5

Table 2: Physicochemical Properties of Chloridazon-d5

Property Value

Molecular Weight 226.67 g/mol [1]

Appearance Neat solid (commercially available)

Solubility
Soluble in organic solvents such as acetonitrile

and methanol.

Stability

Stable under recommended storage conditions

(typically -20°C). Avoid repeated freeze-thaw

cycles.

Synthesis of Chloridazon-d5
The synthesis of Chloridazon-d5 involves the incorporation of deuterium atoms onto the

phenyl ring of the Chloridazon molecule. A common strategy for the synthesis of phenyl-d5

labeled compounds is to start with a commercially available deuterated precursor, such as

aniline-d5. A plausible synthetic route for Chloridazon-d5 is a multi-step process that begins

with deuterated aniline. This is followed by a series of reactions to construct the pyridazinone

ring, introduce the chloro and amino functional groups, and ultimately yield the final deuterated

product. The synthesis requires careful control of reaction conditions to ensure high isotopic

enrichment and chemical purity.
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Application in Quantitative Analysis: Experimental
Protocol
Chloridazon-d5 is predominantly used as an internal standard in isotope dilution mass

spectrometry for the quantification of Chloridazon residues in various samples. The following is

a representative experimental protocol for the analysis of Chloridazon in soil samples using the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by

LC-MS/MS analysis.

Reagents and Materials
Chloridazon analytical standard

Chloridazon-d5 internal standard solution (e.g., 1 µg/mL in acetonitrile)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Magnesium sulfate (anhydrous)

Sodium chloride

Primary secondary amine (PSA) sorbent

C18 sorbent

Soil samples

Sample Preparation (QuEChERS Extraction)
Sample Homogenization: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge

tube.

Internal Standard Spiking: Add a known amount of the Chloridazon-d5 internal standard

solution to the sample.
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Hydration: Add 10 mL of water and vortex for 30 seconds.

Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Shake

vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper

acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium

sulfate, 50 mg of PSA, and 50 mg of C18.

Vortex and Centrifuge: Vortex for 30 seconds and then centrifuge at high speed for 2

minutes.

Final Extract: The supernatant is the final extract for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Injection Volume: 5 µL.

MS/MS Detection: Operated in Multiple Reaction Monitoring (MRM) mode. Specific

precursor-to-product ion transitions for both Chloridazon and Chloridazon-d5 are monitored.

Table 3: Example MRM Transitions for Chloridazon and Chloridazon-d5
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Compound Precursor Ion (m/z) Product Ion (m/z)

Chloridazon 222.0 77.1

130.0

Chloridazon-d5 227.0 82.1

135.0

Data Analysis and Quantification
The concentration of Chloridazon in the sample is determined by calculating the ratio of the

peak area of the analyte (Chloridazon) to the peak area of the internal standard (Chloridazon-
d5). A calibration curve is constructed using standards of known Chloridazon concentrations

and a constant concentration of Chloridazon-d5.

Signaling Pathways and Biological Activity
As a deuterated analog of a herbicide, Chloridazon-d5 is not expected to have any direct

involvement in biological signaling pathways in the context of its use as an analytical standard.

Its biological activity is presumed to be similar to that of Chloridazon, which acts as an inhibitor

of photosynthesis in plants. However, in the trace amounts used for analytical purposes, it is

not expected to have any significant biological effect.

Visualizations
The following diagrams illustrate the experimental workflow for the quantitative analysis of

Chloridazon using Chloridazon-d5 as an internal standard.

Sample Preparation (QuEChERS) LC-MS/MS Analysis Quantification
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Caption: Experimental workflow for the quantitative analysis of Chloridazon using Chloridazon-
d5.
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Caption: Logical relationship of using Chloridazon-d5 for accurate quantification.

Conclusion
Chloridazon-d5 is an essential tool for the accurate and reliable quantification of the herbicide

Chloridazon in complex matrices. Its use as an internal standard in isotope dilution mass

spectrometry minimizes the impact of matrix effects and variations in sample preparation and

instrument response, leading to high-quality analytical data. This technical guide provides

researchers with the fundamental information and a practical experimental framework for the

effective use of Chloridazon-d5 in their analytical workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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